Cas no 17691-19-9 (4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt)

• Product Name: 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt
• CAS No: 17691-19-9
• MF: C₆H₃ClNNaO₅S
• MW: 259.599490404129
• CID: 87880
• PubChem ID: 87246
• Update Time: 2025-11-07

4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 3-nitro-4-chlorobenzenesulfonate
• 4-Chloro-3-nitrobenzenesulfonic acid, sodium salt
• sodium,4-chloro-3-nitrobenzenesulfonate
• 4-Chlor-3-nitro-benzolsulfonsaeure,Natrium-Salz
• 4-chloro-3-nitro-benzenesulfonic acid,sodium-salt
• 4-chloro-3-nitrobenzenesulphonic acid sodium salt
• Sodium 4-chloro-3-nitrobenzenesulphonate
• sodium salt of 4-chloro-3-nitrobenzene-sulfonic acid
• Sodium-3-nitro-4-chloro-benzene sulfonic acid
• Benzenesulfonicacid, 4-chloro-3-nitro-, sodium salt (6CI,9CI)
• Sodium 1-chloro-2-nitrobenzene-4-sulfonate
• Sodium 4-chloro-3-nitrobenzenesulfonate.
• SODIUM 4-CHLORO-3-NITROBENZENE-1-SULFONATE
• 4-Chloro-3-nitrobenzenesulfonic acid sodiuM
• 4-CHLORO-3-NITROBENZENESULFONIC ACID NA SALT
• 4-chloro-3-nitro-benzenesulfonicacisodiumsalt
• 4-Chloro-3-Nitrobenzenesulponic Acid Sodium Salt
• Sodium 4-chloro-3-nitrobenzenesulfonate
• 4-Chloro-3-nitrobenzenesulfonic acid sodium salt
• sodium4-chloro-3-nitrobenzenesulfonate
• CS-0333824
• sodium 4-chloro-3-nitrobenzensulfonate
• POUGKTDTYSAMAT-UHFFFAOYSA-M
• AS-14860
• 4ZNE7E5C39
• Benzenesulfonic acid, 4-chloro-3-nitro-, sodium salt (1:1)
• AC-11461
• EINECS 241-680-0
• AKOS002376253
• 4-Chloro-3-nitrobenzenesulfonic acid sodium salt, technical grade, 80%
• sodium;4-chloro-3-nitrobenzenesulfonate
• I10076
• W-107835
• Benzenesulfonic acid, 4-chloro-3-nitro-, sodium salt
• SODIUM 4-CHLORO-3-NITROBENZENE-1-SULPHONATE
• 4-chloro-3-nitro-benzenesulfonate;Sodium 3-nitro-4-chlorobenzenesulfonate
• 17691-19-9
• FT-0618082
• DTXSID5066245
• SCHEMBL176738
• MFCD00007496
• A812215
• sodium 4-chloro-3-nitro-benzenesulfonate
• NS00085704
• 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt

• MDL： MFCD00007496
• Inchi： 1S/C6H4ClNO5S.Na/c7-5-2-1-4(14(11,12)13)3-6(5)8(9)10;/h1-3H,(H,11,12,13);/q;+1/p-1
• InChI Key： POUGKTDTYSAMAT-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 258.93200
• Monoisotopic Mass: 258.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Color/Form: Not available
• Density: No data available
• Melting Point: >360°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.40000
• LogP: 2.75630
• Solubility: Not available
• Vapor Pressure: No data available

4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt

Recent Advances in the Application of 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt (CAS: 17691-19-9) in Chemical Biology and Pharmaceutical Research

4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt (CAS: 17691-19-9) is a sulfonic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its nitro and chloro functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, fluorescent probes, and drug candidates. Recent studies have explored its utility in diverse areas, such as medicinal chemistry, proteomics, and materials science, highlighting its potential as a multifunctional building block for advanced research and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt as a key precursor in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers utilized this compound to introduce a sulfonic acid moiety into their inhibitor design, resulting in enhanced binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to traditional sulfonamide derivatives, underscoring the compound's potential in developing next-generation enzyme inhibitors for therapeutic applications.

In the field of proteomics, researchers have recently employed 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt as a reactive handle for protein labeling and modification. A 2024 Nature Chemical Biology publication detailed its use in chemoselective bioconjugation strategies, where the nitro group facilitated efficient coupling with cysteine residues under mild conditions. This approach enabled the site-specific modification of therapeutic proteins, improving their pharmacokinetic properties while maintaining biological activity. The study's findings suggest broad applicability in biopharmaceutical development, particularly for antibody-drug conjugates and protein-based therapeutics.

Material science applications have also emerged, with a 2023 ACS Applied Materials & Interfaces report describing the incorporation of 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt into polymer matrices for creating pH-responsive materials. The compound's unique electronic properties, derived from its electron-withdrawing nitro and chloro substituents, contributed to the development of smart materials capable of controlled drug release in response to physiological pH changes. This innovation holds promise for targeted drug delivery systems, particularly in oncology applications where precise pH-dependent release is desirable.

Recent synthetic methodology developments have expanded the utility of 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt in medicinal chemistry. A 2024 Organic Letters publication introduced a novel palladium-catalyzed cross-coupling reaction using this compound as a sulfonylation reagent, enabling efficient construction of diverse sulfone-containing scaffolds. The method demonstrated excellent functional group tolerance and high yields, providing pharmaceutical chemists with a powerful tool for rapid diversification of lead compounds during drug discovery campaigns.

Safety and regulatory aspects of 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt have also been addressed in recent literature. A comprehensive 2023 toxicological assessment published in Chemical Research in Toxicology established its safety profile for laboratory use, while noting appropriate handling precautions due to its moderate reactivity. The study's findings support its continued use in research settings while providing guidelines for safe handling and disposal procedures.

Looking forward, the unique chemical properties of 4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt (CAS: 17691-19-9) position it as a valuable tool for interdisciplinary research at the chemistry-biology interface. Its demonstrated applications in drug discovery, bioconjugation chemistry, and materials science suggest continued relevance in addressing current challenges in pharmaceutical development and chemical biology. Future research directions may explore its potential in emerging areas such as targeted covalent inhibitors, bioorthogonal chemistry, and advanced drug delivery systems.